Cas no 2228745-20-6 (2,2-difluoro-1-(thian-3-yl)cyclopropylmethanamine)

• Product Name: 2,2-difluoro-1-(thian-3-yl)cyclopropylmethanamine
• CAS No: 2228745-20-6
• MF: C₉H₁₅F₂NS
• MW: 207.283908128738
• CID: 6478947
• PubChem ID: 165674821
• Update Time: 2025-06-08

2,2-difluoro-1-(thian-3-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(thian-3-yl)cyclopropylmethanamine
• 2228745-20-6
• EN300-1967475
• [2,2-difluoro-1-(thian-3-yl)cyclopropyl]methanamine

• Inchi： 1S/C9H15F2NS/c10-9(11)5-8(9,6-12)7-2-1-3-13-4-7/h7H,1-6,12H2
• InChI Key： LTGZBACMFBBSHG-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)C1(CN)CC1(F)F

Computed Properties

• Exact Mass: 207.08932698g/mol
• Monoisotopic Mass: 207.08932698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 51.3Ų

Additional information on 2,2-difluoro-1-(thian-3-yl)cyclopropylmethanamine

Introduction to 2,2-difluoro-1-(thian-3-yl)cyclopropylmethanamine (CAS No. 2228745-20-6)

2,2-difluoro-1-(thian-3-yl)cyclopropylmethanamine, identified by the CAS number 2228745-20-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropyl backbone substituted with fluorine and thienyl groups, which endows it with unique chemical and pharmacological properties. The structural features of this molecule make it a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents.

The fluorine atoms at the 2-position of the cyclopropyl ring introduce electron-withdrawing effects, which can modulate the reactivity and binding affinity of the molecule. This is a common strategy in medicinal chemistry to enhance metabolic stability and binding interactions with biological targets. Additionally, the thian-3-yl moiety, derived from thiophene, contributes to the compound's overall complexity and potential for selective interactions with biological receptors.

In recent years, there has been a growing interest in exploring heterocyclic compounds for their therapeutic potential. The cyclopropyl ring is particularly noteworthy due to its rigid structure, which can be advantageous in optimizing binding kinetics and reducing off-target effects. The combination of fluorine substitution and thienyl groups in 2,2-difluoro-1-(thian-3-yl)cyclopropylmethanamine suggests that this compound may exhibit interesting pharmacological properties, making it a valuable scaffold for further investigation.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors or agonists targeting specific biological pathways. The structural motifs present in 2,2-difluoro-1-(thian-3-yl)cyclopropylmethanamine are reminiscent of known bioactive molecules that have shown efficacy in preclinical studies. For instance, fluorinated cyclopropanes have been explored as key structural elements in drugs targeting neurological disorders and cancer due to their ability to enhance bioavailability and target specificity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of such compounds with high accuracy. Molecular docking studies have suggested that 2,2-difluoro-1-(thian-3-yl)cyclopropylmethanamine may interact with proteins involved in inflammatory pathways and signal transduction. These interactions could potentially lead to the development of novel therapeutics for conditions such as chronic inflammation and autoimmune diseases.

The synthesis of 2,2-difluoro-1-(thian-3-yl)cyclopropylmethanamine presents both challenges and opportunities for synthetic chemists. The presence of sensitive functional groups, such as the fluorine-substituted cyclopropyl ring and the thiophene moiety, requires careful optimization of reaction conditions to ensure high yield and purity. However, recent innovations in synthetic methodologies have made it increasingly feasible to access complex molecules like this one with greater ease.

In conclusion, 2,2-difluoro-1-(thian-3-yl)cyclopropylmethanamine (CAS No. 2228745-20-6) represents a promising avenue for pharmaceutical research due to its unique structural features and potential biological activity. The combination of fluorine substitution, thian-3-yl groups, and a rigid cyclopropyl backbone positions this compound as a valuable scaffold for further exploration in drug discovery. As our understanding of molecular interactions continues to evolve, compounds like this one are likely to play an increasingly important role in the development of next-generation therapeutics.